ethyl 4,5,6,7-Tetrahydro-1H-pyrazolo[4,3-c]pyridine-3-carboxylate

• IUPAC Name: ethyl 4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine-3-carboxylate
• InChI: InChI=1S/C9H13N3O2/c1-2-14-9(13)8-6-5-10-4-3-7(6)11-12-8/h10H,2-5H2,1H3,(H,11,12)
• InChI Key: PMOHZPNLNJKKRE-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NNC2=C1CNCC2
• Molecular Formula: C9H13N3O2
• DSSTOX Substance ID: DTXSID20659438
• Molecular Weight: 195.22 g/mol
• CAS RN: 926926-62-7

Description

Ethyl 4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine-3-carboxylate, also known as ETH-PC, is an organic compound with a wide range of applications in scientific research. It is a member of the pyrazolopyridine family of compounds and is used in a variety of research applications, such as synthesis, biochemical and physiological effects, and lab experiments. ETH-PC has been studied extensively and has been found to have several unique properties that make it a valuable tool for laboratory use.

Scientific Research Applications

Application in Synthesis of Anticoagulant Intermediates

Ethyl 4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine-3-carboxylate is noted for its role in the synthesis of anticoagulant intermediates. It serves as an important intermediate in the synthesis of apixaban, an anticoagulant. Its crystal structure and purity are vital for this process, emphasizing its significance in pharmaceutical synthesis (Wang et al., 2017).

Facilitating Novel Heterocyclic Synthesis

This compound aids in the efficient synthesis of novel pyrazolo[3,4-b]pyridine products. Its reactivity with pyrazole-5-amine derivatives and activated carbonyl groups in specific conditions yields new N-fused heterocycle products, showcasing its utility in creating diverse chemical structures (Ghaedi et al., 2015).

Mechanism of Action

Target of Action

The primary targets of “ethyl 4,5,6,7-Tetrahydro-1H-pyrazolo[4,3-c]pyridine-3-carboxylate” are currently unknown. This compound is a member of the pyrazolopyridine family , which has been studied for their diverse biological activities.

Mode of Action

Pyrazolopyridines, in general, are known to interact with various biological targets, leading to a range of effects

Biochemical Pathways

Without specific target information, it’s challenging to summarize the exact biochemical pathways affected by this compound. Pyrazolopyridines are known to be involved in a wide range of biological processes , but the specific pathways influenced by this compound remain to be determined.

Pharmacokinetics

The compound’s physicochemical properties suggest high gi absorption and it is predicted to be a p-gp substrate . These properties could impact the compound’s bioavailability and pharmacokinetics.

Result of Action

The molecular and cellular effects of this compound’s action are currently unknown. Given the diversity of biological activities associated with the pyrazolopyridine family , this compound could potentially have a wide range of effects

Biochemical Analysis

Biochemical Properties

Ethyl 4,5,6,7-Tetrahydro-1H-pyrazolo[4,3-c]pyridine-3-carboxylate plays a significant role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules, influencing their activity and function. For instance, this compound has been shown to inhibit certain kinases, which are enzymes that play a crucial role in cell signaling pathways . The inhibition of these kinases can lead to alterations in cellular processes, making this compound a potential candidate for therapeutic applications.

Cellular Effects

The effects of this compound on various cell types and cellular processes are profound. This compound has been observed to influence cell function by modulating cell signaling pathways, gene expression, and cellular metabolism . For example, it can affect the expression of genes involved in cell proliferation and apoptosis, thereby impacting cell growth and survival. Additionally, this compound can alter metabolic pathways, leading to changes in energy production and utilization within cells.

Molecular Mechanism

At the molecular level, this compound exerts its effects through various mechanisms. It binds to specific biomolecules, such as enzymes and receptors, leading to their inhibition or activation . This binding can result in changes in enzyme activity, which in turn affects downstream signaling pathways and cellular responses. Additionally, this compound can influence gene expression by interacting with transcription factors and other regulatory proteins.

Temporal Effects in Laboratory Settings

The temporal effects of this compound in laboratory settings have been studied to understand its stability, degradation, and long-term effects on cellular function . Over time, this compound may undergo chemical degradation, leading to a decrease in its biological activity. In some cases, the degradation products may also exhibit biological activity, contributing to the overall effects observed in in vitro and in vivo studies.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models . At lower doses, this compound may exhibit therapeutic effects, such as inhibition of tumor growth or reduction of inflammation. At higher doses, it may cause toxic or adverse effects, including organ damage or disruption of normal physiological processes. Understanding the dosage effects is crucial for determining the therapeutic window and safety profile of this compound.

Metabolic Pathways

This compound is involved in various metabolic pathways, interacting with enzymes and cofactors that facilitate its metabolism . These interactions can affect metabolic flux and alter the levels of metabolites within cells. For instance, this compound may be metabolized by cytochrome P450 enzymes, leading to the formation of reactive intermediates that can further interact with cellular components.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins . These interactions determine the localization and accumulation of the compound, influencing its biological activity. For example, the compound may be transported into cells via membrane transporters and subsequently distributed to various cellular compartments.

Subcellular Localization

The subcellular localization of this compound is critical for its activity and function . This compound may be directed to specific compartments or organelles within the cell through targeting signals or post-translational modifications. For instance, it may localize to the nucleus, where it can interact with DNA and transcription factors, or to the mitochondria, where it can influence energy production and apoptosis.